tert-butyl N-(5-sulfanylpentyl)carbamate
Overview
Description
Tert-butyl N-(5-sulfanylpentyl)carbamate (TBSNC) is a synthetic compound used in various scientific research applications. It is a derivative of the parent compound carbamate and is characterized by the presence of a tert-butyl group and a sulfanylpentyl group attached to the carbamate nitrogen. TBSNC has a variety of biochemical and physiological effects, as well as advantages and limitations for laboratory experiments.
Mechanism of Action
Tert-butyl N-(5-sulfanylpentyl)carbamate acts as an inhibitor of the enzyme cholinesterase. It binds to the active site of the enzyme, preventing the hydrolysis of the substrate and thus inhibiting the enzyme's activity.
Biochemical and Physiological Effects
tert-butyl N-(5-sulfanylpentyl)carbamate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme cholinesterase, which is involved in the metabolism of neurotransmitters, such as acetylcholine. It has also been shown to have anti-inflammatory and anti-cancer activity.
Advantages and Limitations for Laboratory Experiments
The main advantage of using tert-butyl N-(5-sulfanylpentyl)carbamate in laboratory experiments is its relative stability, which makes it suitable for long-term storage and use. However, its low solubility in water and other solvents can limit its use in some experiments.
Future Directions
The potential future directions for research on tert-butyl N-(5-sulfanylpentyl)carbamate include the development of new inhibitors based on its structure, the study of its effects on other enzymes, and the study of its mechanism of action. Additionally, further research could be conducted to explore its potential therapeutic applications, such as its potential use as an anti-inflammatory or anti-cancer agent.
Synthesis Methods
Tert-butyl N-(5-sulfanylpentyl)carbamate can be synthesized from the reaction of tert-butyl isocyanate with a sulfanylpentyl alcohol. The reaction proceeds in the presence of a base, such as potassium carbonate, and is carried out at a temperature of 80-90 °C for 4-6 hours. The reaction product is then purified by column chromatography and recrystallized from a suitable solvent.
Scientific Research Applications
Tert-butyl N-(5-sulfanylpentyl)carbamate is used in a variety of scientific research applications, such as the study of protein-protein interactions, enzyme kinetics, and enzyme inhibition. It has also been used in the study of drug metabolism, as well as in the development of new drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl N-(5-sulfanylpentyl)carbamate can be achieved through a multi-step reaction pathway involving the use of various reagents and catalysts.", "Starting Materials": [ "tert-butylamine", "1-bromo-5-pentanethiol", "triethylamine", "carbon dioxide", "diisopropylcarbodiimide", "N,N-dimethylformamide", "sodium hydride", "chloroform", "hydrochloric acid", "sodium bicarbonate", "brine", "anhydrous magnesium sulfate" ], "Reaction": [ "Step 1: tert-butylamine and 1-bromo-5-pentanethiol are reacted in the presence of triethylamine to form tert-butyl N-(5-mercaptopentyl)carbamate.", "Step 2: Carbon dioxide is bubbled through the reaction mixture to form tert-butyl N-(5-sulfanylpentyl)carbamate.", "Step 3: Diisopropylcarbodiimide and N,N-dimethylformamide are added to the reaction mixture to activate the carbamate group.", "Step 4: Sodium hydride is added to the reaction mixture to deprotonate the carbamate group and form the corresponding carbanion.", "Step 5: Chloroform is added to the reaction mixture to quench the reaction and extract the product.", "Step 6: The organic layer is washed with hydrochloric acid, sodium bicarbonate, and brine to remove impurities.", "Step 7: The organic layer is dried over anhydrous magnesium sulfate and the solvent is removed under reduced pressure to obtain tert-butyl N-(5-sulfanylpentyl)carbamate as a white solid." ] } | |
CAS RN |
1652575-62-6 |
Molecular Formula |
C10H21NO2S |
Molecular Weight |
219.3 |
Purity |
95 |
Origin of Product |
United States |
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